Cas no 2680746-50-1 (tert-butyl N-(7-bromo-2-chloroquinolin-3-yl)carbamate)

• Product Name: tert-butyl N-(7-bromo-2-chloroquinolin-3-yl)carbamate
• CAS No: 2680746-50-1
• MF: C₁₄H₁₄BrClN₂O₂
• MW: 357.630161762238
• CID: 6265131
• PubChem ID: 165922940
• Update Time: 2025-06-09

tert-butyl N-(7-bromo-2-chloroquinolin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(7-bromo-2-chloroquinolin-3-yl)carbamate
• 2680746-50-1
• EN300-28299438

• Inchi： 1S/C14H14BrClN2O2/c1-14(2,3)20-13(19)18-11-6-8-4-5-9(15)7-10(8)17-12(11)16/h4-7H,1-3H3,(H,18,19)
• InChI Key： IFUPBICAWSXFJX-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=CC(=C(N=C2C=1)Cl)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 355.99272g/mol
• Monoisotopic Mass: 355.99272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 51.2Ų

Additional information on tert-butyl N-(7-bromo-2-chloroquinolin-3-yl)carbamate

Introduction to Tert-butyl N-(7-bromo-2-chloroquinolin-3-yl)carbamate (CAS No. 2680746-50-1)

Tert-butyl N-(7-bromo-2-chloroquinolin-3-yl)carbamate, with the chemical formula C₁₇H₁₈BrClN₂O², is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound is characterized by its complex aromatic structure, which includes a quinoline core substituted with bromine and chlorine atoms, further functionalized with a carbamate group. The presence of these substituents not only imparts unique electronic and steric properties but also opens up diverse possibilities for its application in drug discovery and development.

The CAS number 2680746-50-1 provides a unique identifier for this compound, ensuring precise classification and differentiation in chemical databases and literature. This specificity is crucial for researchers who are navigating the vast landscape of chemical entities, particularly in the context of synthesizing novel molecules with potential therapeutic benefits.

The tert-butyl N-(7-bromo-2-chloroquinolin-3-yl)carbamate structure itself is a testament to the ingenuity of medicinal chemists who continuously seek to optimize molecular frameworks for improved pharmacological activity. The quinoline scaffold is well-documented for its role in various bioactive molecules, including antimalarials, anticancer agents, and antimicrobial compounds. By introducing bromine and chlorine at strategic positions, the molecule's interaction with biological targets can be fine-tuned, leading to enhanced efficacy or selectivity.

In recent years, there has been a surge in interest regarding quinoline derivatives due to their broad spectrum of biological activities. Specifically, the 7-bromo-2-chloroquinolin-3-yl moiety has been extensively studied for its potential in modulating enzyme activities and receptor interactions. For instance, research has highlighted its role in inhibiting kinases and other enzymes implicated in cancer progression. The carbamate group, on the other hand, serves as a versatile handle for further derivatization, allowing chemists to explore new chemical spaces and optimize pharmacokinetic properties.

The tert-butyl carbamate moiety is particularly noteworthy as it not only enhances the solubility of the molecule in organic solvents but also provides a site for metabolic stability. This balance between solubility and metabolic resistance is critical for drug candidates that need to traverse biological membranes and withstand enzymatic degradation. Moreover, the tert-butyl group introduces steric hindrance, which can be leveraged to improve binding affinity by blocking non-specific interactions.

Recent advancements in computational chemistry have enabled more efficient screening of such compounds for their biological potential. Molecular docking studies have been instrumental in predicting how tert-butyl N-(7-bromo-2-chloroquinolin-3-yl)carbamate might interact with target proteins. These simulations have suggested that the bromo and chloro substituents play a crucial role in anchoring the molecule within the active site of enzymes such as tyrosine kinases, which are often overexpressed in cancer cells.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key steps typically include bromination and chlorination of the quinoline ring followed by carbamate formation. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to introduce the bromo and chloro groups with high regioselectivity. These methods not only improve efficiency but also minimize unwanted side products, ensuring that the final product meets stringent pharmaceutical standards.

In terms of applications, tert-butyl N-(7-bromo-2-chloroquinolin-3-yl)carbamate has shown promise in preclinical studies as a lead compound for further drug development. Its structural features make it a suitable candidate for modulating pathways involved in inflammation and neurodegeneration. For instance, preliminary data suggest that derivatives of this compound may exhibit anti-inflammatory properties by inhibiting key pro-inflammatory cytokines. Additionally, its ability to cross the blood-brain barrier suggests potential applications in treating neurodegenerative disorders where central nervous system penetration is critical.

The integration of machine learning algorithms into drug discovery pipelines has further accelerated the process of identifying promising candidates like tert-butyl N-(7-bromo-2-chloroquinolin-3-yl)carbamate. By analyzing vast datasets containing structural information and biological activity profiles, these algorithms can predict which modifications are likely to enhance potency or selectivity. This data-driven approach complements traditional experimental methods and has led to more rapid identification of lead compounds ready for further optimization.

As research continues to uncover new therapeutic targets and mechanisms, compounds like tert-butyl N-(7-bromo-2-chloroquinolin-3-yl)carbamate will remain at the forefront of pharmaceutical innovation. Their unique structural features provide a rich foundation for designing molecules that can interact selectively with biological systems, offering hope for treating a wide range of diseases more effectively. The ongoing exploration of their pharmacological potential underscores their significance in modern medicinal chemistry.